Cas no 768-50-3 (1-(cyclohex-1-en-1-yl)propan-2-one)

1-(Cyclohex-1-en-1-yl)propan-2-one is a cyclic enone compound featuring a cyclohexene ring conjugated with a propanone moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of more complex molecules. Its α,β-unsaturated ketone functionality allows for Michael additions, cycloadditions, and other nucleophilic reactions, making it valuable in pharmaceutical and fine chemical research. The compound’s stability under standard conditions ensures ease of handling, while its defined molecular framework supports precise synthetic modifications. It is commonly utilized in studies involving cyclohexene derivatives and ketone-based transformations.

1-(cyclohex-1-en-1-yl)propan-2-one structure

768-50-3 structure

Product Name:1-(cyclohex-1-en-1-yl)propan-2-one

CAS No:768-50-3

MF:C₉H₁₄O

MW:138.206862926483

CID:569810

PubChem ID:13031

Update Time:2025-06-07

1-(cyclohex-1-en-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Propanone,1-(1-cyclohexen-1-yl)-
- 1-(cyclohexen-1-yl)propan-2-one
- 1-CYCLOHEXENYL ACETONE
- 1-Cyclohexenyl-2-propanone
- Cyclohex-1-enyl-aceton
- cyclohex-1-enyl-acetone
- CYCLOHEXENYL-2-PROPANONE
- Cyclohexenylacetone
- 1-(cyclohex-1-en-1-yl)propan-2-one
- RDOUKLWMBUMPIX-UHFFFAOYSA-N
- 59U4VC71C3
- AI3-21374
- FT-0720720
- 2-PROPANONE, (1-CYCLOHEXEN-1-YL)-
- UNII-59U4VC71C3
- 1-(Cyclohexenyl)acetone
- 1-ACETONYLCYCLOHEXENE
- EN300-1657581
- NSC 22292
- DTXSID5061112
- 768-50-3
- 1-cyclohexenylpropan-2-one
- NS00037851
- NSC-22292
- 2-Propanone, 1-(1-cyclohexen-1-yl)-
- 1-Acetonylcyclohexen-1
- 1-(1-cyclohexenyl)-propan-2-one
- 1-(1-Cyclohexen-1-yl)acetone #
- 1-Cyclohexenylacetone
- SCHEMBL722436
- AKOS006274561
- NSC22292
- 1-(1-CYCLOHEXEN-1-YL)-2-PROPANONE
- EINECS 212-195-1
- Inchi： 1S/C9H14O/c1-8(10)7-9-5-3-2-4-6-9/h5H,2-4,6-7H2,1H3
- InChI Key： RDOUKLWMBUMPIX-UHFFFAOYSA-N
- SMILES： O=C(C)CC1=CCCCC1

Computed Properties

Exact Mass: 138.10400
Monoisotopic Mass: 138.104465
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
XLogP3: 1.6

Experimental Properties

Density: 0.927
Boiling Point: 197.5°C at 760 mmHg
Flash Point: 63.3°C
Refractive Index: 1.466
PSA: 17.07000
LogP: 2.46590

1-(cyclohex-1-en-1-yl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1657581-0.05g	1-(cyclohex-1-en-1-yl)propan-2-one	768-50-3	95%	0.05g	$94.0	2023-06-04
Enamine	EN300-1657581-0.1g	1-(cyclohex-1-en-1-yl)propan-2-one	768-50-3	95%	0.1g	$140.0	2023-06-04
Enamine	EN300-1657581-0.25g	1-(cyclohex-1-en-1-yl)propan-2-one	768-50-3	95%	0.25g	$200.0	2023-06-04
Enamine	EN300-1657581-0.5g	1-(cyclohex-1-en-1-yl)propan-2-one	768-50-3	95%	0.5g	$374.0	2023-06-04
Enamine	EN300-1657581-1.0g	1-(cyclohex-1-en-1-yl)propan-2-one	768-50-3	95%	1g	$499.0	2023-06-04
Enamine	EN300-1657581-2.5g	1-(cyclohex-1-en-1-yl)propan-2-one	768-50-3	95%	2.5g	$978.0	2023-06-04
Enamine	EN300-1657581-5.0g	1-(cyclohex-1-en-1-yl)propan-2-one	768-50-3	95%	5g	$1448.0	2023-06-04
Enamine	EN300-1657581-10.0g	1-(cyclohex-1-en-1-yl)propan-2-one	768-50-3	95%	10g	$2146.0	2023-06-04
Aaron	AR00G49X-50mg	1-CYCLOHEXENYL ACETONE	768-50-3	95%	50mg	$155.00	2025-02-14
Aaron	AR00G49X-100mg	1-CYCLOHEXENYL ACETONE	768-50-3	95%	100mg	$218.00	2025-02-14